2,4-Difluorobenzylisothiocyanate
Overview
Description
2,4-Difluorobenzylisothiocyanate (CAS number: 1027513-62-7) is a chemical compound with the molecular formula C8H5F2NS . It belongs to the class of isothiocyanates and contains two fluorine atoms attached to a benzyl group. The compound is used in various applications, including as an intermediate in organic synthesis and potentially as a reagent in chemical reactions .
Synthesis Analysis
The synthesis of 2,4-Difluorobenzylisothiocyanate involves specific chemical reactions. One method for its production is the reaction of 2,4-dichloronitrobenzene with potassium fluoride in the presence of a sulfone compound (such as sulfolane or dimethyl sulfoxide) . This process yields the desired product, 2,4-Difluorobenzylisothiocyanate.
Molecular Structure Analysis
The molecular structure of 2,4-Difluorobenzylisothiocyanate consists of a benzyl group (C6H5) with two fluorine atoms (F) and an isothiocyanate functional group (NCS) attached. The arrangement of atoms and bonds can be visualized using X-ray crystallography or computational methods .
Scientific Research Applications
Quantum Yield Studies
In research focusing on quantum yield, the compound 2,4-Difluorobenzylisothiocyanate was studied for its emissive properties. Malta et al. (1998) analyzed the emission quantum yield in Eu(thenoyltrifluoroacetonate)3.2(dibenzyl sulfoxide) compounds, where they performed experimental determinations and theoretical calculations to understand the compound's quantum yields, especially in fluorine-containing compounds (Malta et al., 1998).
Vibronic Emission Spectrum
Lee and Lee (2006) observed the vibronic emission spectrum of jet-cooled 2,4-difluorobenzyl radicals. They focused on the visible region emission spectrum to understand the electronic energy and vibrational-mode frequencies in the ground electronic state (Lee & Lee, 2006).
Fluorocarbene Chemistry
Ni and Hu (2014) reviewed the progress in difluorocarbene chemistry, a field related to the study of 2,4-Difluorobenzylisothiocyanate. They highlighted the advancements in synthesis and applications of fluorinated molecules, including difluoromethylation and gem-difluorocyclization, which are relevant to the study of compounds like 2,4-Difluorobenzylisothiocyanate (Ni & Hu, 2014).
Biodegradation Studies
Moreira et al. (2009) researched the biodegradation of difluorobenzenes, which are structurally related to 2,4-Difluorobenzylisothiocyanate. They explored the degradation of these compounds by microbial strains, an essential aspect in understanding the environmental impact and breakdown of similar compounds (Moreira et al., 2009).
Spectroscopic Properties in Light-Converting Devices
Malta et al. (1997) studied the spectroscopic properties of compounds containing elements similar to 2,4-Difluorobenzylisothiocyanate, particularly in light-converting devices. Their research on Eu(thenoyltrifluoroacetonate)3.2(dibenzyl sulfoxide) provided insights into luminescence efficiency under UV excitation, which is pertinent to the study of similar fluorine-containing compounds (Malta et al., 1997).
properties
IUPAC Name |
2,4-difluoro-1-(isothiocyanatomethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2NS/c9-7-2-1-6(4-11-5-12)8(10)3-7/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQZMDAOAFSOBHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)CN=C=S |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901256724 |
Source
|
| Record name | 2,4-Difluoro-1-(isothiocyanatomethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901256724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluorobenzylisothiocyanate | |
CAS RN |
1027513-62-7 |
Source
|
| Record name | 2,4-Difluoro-1-(isothiocyanatomethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1027513-62-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Difluoro-1-(isothiocyanatomethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901256724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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